Cas no 27501-42-4 (1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-fluorophenyl)methyl]-, hydrochloride (1:2))

• Product Name: 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-fluorophenyl)methyl]-, hydrochloride (1:2)
• CAS No: 27501-42-4
• MF: C₂₂H₃₀Cl₂F₂N₂
• MW: 431.389811038971
• CID: 260366
• PubChem ID: 119650
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-fluorophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-fluorophenyl)methyl]-, hydrochloride (1:2)
• N-[(2-fluorophenyl)methyl]-1-[4-[[(2-fluorophenyl)methylamino]methyl]cyclohexyl]methanamine,dihydrochloride
• DTXSID60181920
• 1,4-Cyclohexanebis(methylamine), N,N'-bis(2-fluorobenzyl)-, dihydrochloride
• 27501-42-4
• N,N'-Bis(2-fluorobenzyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• N,N'-(1,4-Cyclohexylenedimethylene)bis(2-fluorobenzylamine) dihydrochloride
• Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(2-fluoro-, dihydrochloride

• Inchi： 1S/C22H28F2N2.2ClH/c23-21-7-3-1-5-19(21)15-25-13-17-9-11-18(12-10-17)14-26-16-20-6-2-4-8-22(20)24;;/h1-8,17-18,25-26H,9-16H2;2*1H
• InChI Key： AFCLFDKFCDBXOH-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC=CC=1CNCC1CCC(CNCC2C=CC=CC=2F)CC1

Computed Properties

• Exact Mass: 430.1757
• Monoisotopic Mass: 430.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Boiling Point: 454.1°Cat760mmHg
• Flash Point: 228.4°C
• PSA: 24.06